Cas no 1245646-66-5 (5-Bromo-2-methoxynicotinamide)

• Product Name: 5-Bromo-2-methoxynicotinamide
• CAS No: 1245646-66-5
• MF: C₇H₇BrN₂O₂
• MW: 231.046680688858
• MDL: MFCD13190782
• CID: 1035258
• PubChem ID: 70281718
• Update Time: 2025-04-20

5-Bromo-2-methoxynicotinamide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-methoxynicotinamide
• 5-Bromo-2-methoxynicotimide
• 5-Bromo-2-methoxy-nicotinamide
• 5-bromo-2-methoxypyridine-3-carboxamide
• CS-0329189
• IZZFUIWUXBBSRB-UHFFFAOYSA-N
• TS-03287
• DB-340730
• 1245646-66-5
• DTXSID00741784
• SCHEMBL8125788
• GEO-03667
• A850354
• MFCD13190782
• AKOS016014221

• MDL： MFCD13190782
• Inchi： 1S/C7H7BrN2O2/c1-12-7-5(6(9)11)2-4(8)3-10-7/h2-3H,1H3,(H2,9,11)
• InChI Key： IZZFUIWUXBBSRB-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C(N)=O)=C1)OC

Computed Properties

• Exact Mass: 229.96909g/mol
• Monoisotopic Mass: 229.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 65.2Ų